Cas no 31090-81-0 (Thiourea,N-(3-methoxyphenyl)-N'-phenyl-)
31090-81-0 structure
Product Name:Thiourea,N-(3-methoxyphenyl)-N'-phenyl-
CAS No:31090-81-0
MF:C14H14N2OS
MW:258.338761806488
CID:317642
PubChem ID:698360
Update Time:2025-04-19
Thiourea,N-(3-methoxyphenyl)-N'-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea,N-(3-methoxyphenyl)-N'-phenyl-
- 1-(3-methoxyphenyl)-3-phenyl-2-propene-1-one
- 1-(3-Methoxyphenyl)-3-phenyl-2-propenon
- 1-(3-methoxyphenyl)-3-phenylpropenone
- 1-(3-Methoxyphenylen)-3-methyl-pyrazolon-(5)
- 2-(3-methoxy-phenyl)-5-methyl-1,2-dihydro-pyrazol-3-one
- 3H-Pyrazol-3-one, 2,4-dihydro-2-(3-methoxyphenyl)-5-methyl-
- 3'-methoxychalcone
- 6-methoxy-2-phenyl-4H-chromen-4-one
- CTK2E9062
- N-(m-methoxyphenyl)-N'-phenylthiourea
- p-methoxychalcone
- SureCN4662941
- 1-(3-methoxyphenyl)-3-phenylthiourea
- DTXSID50351357
- AKOS000487694
- TimTec1_001492
- HMS1538D18
- Oprea1_485962
- NSC-191425
- 3-Methoxythiocarbanilide
- 1-(3-methoxyphenyl)-3-phenyl-thiourea
- NSC191425
- NCGC00174374-01
- 31090-81-0
-
- Inchi: 1S/C14H14N2OS/c1-17-13-9-5-8-12(10-13)16-14(18)15-11-6-3-2-4-7-11/h2-10H,1H3,(H2,15,16,18)
- InChI Key: QZSMRTKLSHKPEV-UHFFFAOYSA-N
- SMILES: S=C(NC1C=CC=CC=1)NC1C=CC=C(C=1)OC
Computed Properties
- Exact Mass: 258.08282
- Monoisotopic Mass: 258.083
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 65.4Ų
Experimental Properties
- Density: 1.28
- Boiling Point: 383°Cat760mmHg
- Flash Point: 185.5°C
- Refractive Index: 1.712
- PSA: 33.29
- LogP: 3.65010
Thiourea,N-(3-methoxyphenyl)-N'-phenyl- Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
31090-81-0 (Thiourea,N-(3-methoxyphenyl)-N'-phenyl-) Related Products
- 76839-21-9(N-(4-Phenoxyphenyl)thiourea)
- 2293-07-4((4-methoxyphenyl)thiourea)
- 37014-08-7(1-(3-Methoxyphenyl)-2-thiourea)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk